Ethyl tiglate

Specification

• Description: Ethyl tiglate, an α,β-unsaturated ester, is naturally found in apples. It can be prepared by the esterification of tiglic acid. Ethyl tiglate is a male-specific pheromone found in some Drosophila species that can attract both male and females. Saprochaete suaveolens grown in a culture medium has been reported to produce ethyl tiglate by metabolizing isoleucine.; Ethyl tiglate, also known as ethyl tiglic acid or fema 2460, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl tiglate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl tiglate has been primarily detected in urine. Within the cell, ethyl tiglate is primarily located in the cytoplasm. Ethyl tiglate exists in all eukaryotes, ranging from yeast to humans. Ethyl tiglate has a sweet, berry, and caramel taste.; Ethyl 2-methylbut-2-enoate is a fatty acid ester.
• CAS No.: 5837-78-5
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: ethyl (E)-2-methylbut-2-enoate
• Standard InChI: InChI=1S/C7H12O2/c1-4-6(3)7(8)9-5-2/h4H,5H2,1-3H3/b6-4+
• Standard InChI Key: OAPHLAAOJMTMLY-GQCTYLIASA-N
• Isomeric SMILES: CCOC(=O)/C(=C/C)/C
• SMILES: CCOC(=O)C(=CC)C
• Canonical SMILES: CCOC(=O)C(=CC)C
• Boiling Point: 156.0 °C